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Compound of Interest

Compound Name: Beryllium carbonate tetrahydrate

Cat. No.: B1506456 Get Quote

Essential Safety and Handling Guide for
Beryllium Carbonate Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Beryllium Carbonate Tetrahydrate. Adherence to these

procedures is critical to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Beryllium carbonate tetrahydrate is a hazardous substance that can cause serious health

effects. Inhalation of dust is the primary route of exposure and can lead to acute and chronic

respiratory diseases, including cancer. Skin and eye contact can cause irritation and allergic

reactions.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Equipment Specification Purpose

Respiratory

NIOSH-approved full-face

respirator with P100 filters or a

Self-Contained Breathing

Apparatus (SCBA).

To prevent inhalation of

hazardous beryllium dust.

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

rubber).

To prevent skin contact and

absorption.

Body

Disposable, one-piece

coveralls with close-fitting

ankles and wrists.

To prevent contamination of

personal clothing and skin.

Eye/Face
Splash-resistant safety

goggles and a face shield.

To protect eyes and face from

dust and splashes.

Foot Disposable shoe covers.

To prevent the spread of

contamination outside the work

area.

Exposure Limits
Monitoring airborne concentrations of beryllium is crucial to ensure that exposure levels remain

below established limits.

Table 2: Occupational Exposure Limits for Beryllium
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Organization Limit Type Value

OSHA
Permissible Exposure Limit

(PEL) - 8-hour TWA
0.2 µg/m³

OSHA
Short-Term Exposure Limit

(STEL) - 15 minutes
2.0 µg/m³

ACGIH

Threshold Limit Value (TLV) -

8-hour TWA (Inhalable

Fraction)

0.05 µg/m³

NIOSH
Immediately Dangerous to Life

and Health (IDLH)
4 mg/m³

Handling and Storage Procedures
Proper handling and storage are essential to minimize the risk of exposure.

Operational Plan:

Designated Area: All work with Beryllium Carbonate Tetrahydrate must be conducted in a

designated area with restricted access. This area should be equipped with a local exhaust

ventilation system or a glove box.

Personal Protective Equipment: Before entering the designated area, all personnel must don

the required PPE as specified in Table 1.

Handling:

Use a closed system whenever possible to prevent the dispersion of dust.

Avoid actions that generate dust, such as vigorous shaking or scraping.

If weighing the powder, do so within a ventilated enclosure.

Hygiene Practices:

Do not eat, drink, or smoke in the designated work area.
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Wash hands thoroughly with soap and water after handling the material and before leaving

the work area.

Contaminated work clothing must not be taken home. It should be removed and placed in

a sealed, labeled bag for proper laundering or disposal.

Storage Plan:

Store Beryllium Carbonate Tetrahydrate in its original, tightly closed container.

Containers must be clearly labeled with the chemical name and hazard warnings.

Store in a cool, dry, well-ventilated area, separated from incompatible materials.

The storage area should have restricted access.

Emergency Procedures: Spill Response
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Spill Response Workflow
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Beryllium Carbonate Tetrahydrate Spill Response

Spill Occurs

Evacuate non-essential personnel from the area.

Don full PPE:
- Full-face respirator (or SCBA)

- Chemical resistant gloves
- Protective clothing

- Eye and face protection

Contain the spill.
Moisten the spilled material with water to prevent dust generation.

Carefully collect the spilled material using a HEPA-filtered vacuum or wet sweeping.

Place collected material into a sealed, impermeable, and clearly labeled container for hazardous waste.

Decontaminate the spill area with a suitable cleaning agent and water.

Properly doff and dispose of contaminated PPE in a sealed, labeled bag.

Report the incident to the appropriate safety personnel.

Click to download full resolution via product page
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To cite this document: BenchChem. [Personal protective equipment for handling Beryllium
carbonate tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1506456#personal-protective-equipment-for-
handling-beryllium-carbonate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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